Cas no 946207-80-3 (1-{(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-{(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide
• CAS No: 946207-80-3
• MF: C₂₀H₁₆N₄O₅
• MW: 392.364844322205
• CID: 5504189
• Update Time: 2025-06-22

1-{(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-6-oxo-N-phenylpyridazine-3-carboxamide
• 1-{(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C20H16N4O5/c25-18(21-14-6-8-16-17(10-14)29-12-28-16)11-24-19(26)9-7-15(23-24)20(27)22-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,21,25)(H,22,27)
• InChI Key： GUWVTHMEDMNWAD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2)=O)=NN(CC(NC2=CC=C3OCOC3=C2)=O)C(=O)C=C1

Additional information on 1-{(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

Introduction to Compound with CAS No. 946207-80-3 and Its Applications in Modern Chemical Biology

Compound with the CAS number 946207-80-3 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name of this compound is 1-{(2H-1,3-benzodioxol-5-yl)carbamoylmethyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide, which provides a detailed insight into its structural framework and potential biological activities. This introduction aims to explore the compound's chemical properties, its significance in current research, and its potential applications in drug development.

The molecular structure of this compound features a complex arrangement of functional groups, including a benzodioxole moiety, a carbamoyl group, and a phenyl ring, all of which contribute to its unique chemical and biological properties. The benzodioxole ring, also known as an oxygenated furan derivative, is known for its presence in various natural products and pharmaceuticals, often contributing to their bioactivity. The presence of the carbamoyl group suggests potential roles in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The pyridazine core in this compound is particularly noteworthy, as it is a scaffold that has been extensively studied for its pharmacological properties. Pyridazines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in this compound's structure may enhance its binding affinity to biological targets, making it a promising candidate for further investigation.

The phenyl ring attached to the pyridazine core is another key feature that contributes to the compound's potential bioactivity. Phenyl rings are commonly found in many bioactive molecules and are known for their ability to interact with various biological targets through hydrophobic interactions and π-stacking effects. The carbamoyl group at the 1-position further enhances the compound's potential for biological activity by providing a site for hydrogen bonding interactions with biological partners.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound's structure may contribute to its unique biological profile, making it a valuable scaffold for drug discovery efforts.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the pyridazine core, the introduction of the benzodioxole moiety, and the installation of the carbamoyl and phenyl groups. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the compound's integrity.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the benzodioxole ring, carbamoyl group, and phenyl ring suggests that it may have multiple points of interaction with biological targets. This polyvalency can be exploited to develop molecules with enhanced potency and selectivity.

In conclusion, Compound with CAS No. 946207-80-3 represents an intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activities, this compound may play a crucial role in the development of novel drugs targeting various diseases.